Cas no 12080-06-7 (Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl-)
12080-06-7 structure
Product Name:Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl-
CAS No:12080-06-7
MF:C8H8FeO2
MW:191.992923736572
CID:219233
PubChem ID:11986334
Update Time:2025-04-19
Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl- Chemical and Physical Properties
Names and Identifiers
-
- Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl-
- 5-cyclopentadienyl
- Iron,methyldicarbonyl-η
- 12080-06-7
- Iron,methyldicarbonyl-.eta.<5>-cyclopentadienyl
- Iron, methyldicarbonyl-eta5-cyclopentadienyl
- KPMZGIMZIFXNFA-UHFFFAOYSA-N
- Iron,dicarbonyl(.eta.5-2,4-cyclopentadien-1-yl)methyl-
- Iron,dicarbonyl(.eta.<5>-2,4-cyclopentadien-1-yl)methyl-
- Iron,methyldicarbonyl-.pi.-cyclopentadienyl
-
- Inchi: 1S/C5H5.2CO.CH3.Fe/c1-2-4-5-3-1;2*1-2;;/h1-5H;;;1H3;/q-1;;;-1;+6
- InChI Key: SFUIUYZMVVEDFD-UHFFFAOYSA-N
- SMILES: [Fe+6].[O+]#[C-].[O+]#[C-].[CH-]1C=CC=C1.[CH3-]
Computed Properties
- Exact Mass: 195.03119
- Monoisotopic Mass: 191.987365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: -3.9
- Topological Polar Surface Area: 139
Experimental Properties
- Color/Form: Not available
- Melting Point: 80-84 °C (dec.)(lit.)
- PSA: 39.8
- Solubility: Not available
Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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